Cas no 926514-24-1 (N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3,4,5,6-tetrachloropyridine-2-carboxamide)

• Product Name: N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3,4,5,6-tetrachloropyridine-2-carboxamide
• CAS No: 926514-24-1
• MF: C₁₉H₁₄Cl₄N₄OS
• MW: 488.217658519745
• CID: 6233887
• PubChem ID: 16547141
• Update Time: 2025-07-15

N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3,4,5,6-tetrachloropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26620974
• 926514-24-1
• N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3,4,5,6-tetrachloropyridine-2-carboxamide
• N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-3,4,5,6-tetrachloropyridine-2-carboxamide
• Z27332713
• AKOS000934046

• Inchi： 1S/C19H14Cl4N4OS/c20-13-14(21)16(25-17(23)15(13)22)18(28)26-19-24-11-6-7-27(9-12(11)29-19)8-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,24,26,28)
• InChI Key： LIHMVYJUMNENBR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(N=C1C(NC1=NC2=C(CN(CC3C=CC=CC=3)CC2)S1)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 487.961293g/mol
• Monoisotopic Mass: 485.964243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 86.4Ų

Additional information on N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3,4,5,6-tetrachloropyridine-2-carboxamide

N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3,4,5,6-tetrachloropyridine-2-carboxamide (CAS No. 926514-24-1): A Comprehensive Overview

N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3,4,5,6-tetrachloropyridine-2-carboxamide (CAS No. 926514-24-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities. The molecule consists of a tetrachloropyridine core linked to a benzyl-substituted thiazolopyridine moiety through an amide bond. These structural elements contribute to its diverse pharmacological properties and make it a valuable candidate for various therapeutic applications.

The tetrachloropyridine core is known for its high reactivity and stability under various conditions. This feature makes it an attractive scaffold for the development of novel drugs with enhanced potency and selectivity. The benzyl-substituted thiazolopyridine moiety, on the other hand, imparts additional functional groups that can interact with specific biological targets. The combination of these structural elements results in a compound with a unique profile of biological activities.

Recent studies have highlighted the potential of N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3,4,5,6-tetrachloropyridine-2-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and reduce the production of pro-inflammatory cytokines, which are often implicated in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3,4,5,6-tetrachloropyridine-2-carboxamide has also shown promise in cancer research. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism underlying this selective cytotoxicity is thought to involve the modulation of multiple signaling pathways that regulate cell growth and survival. For example, it has been shown to inhibit the activation of the PI3K/Akt pathway and promote the expression of pro-apoptotic proteins such as Bax and Bak.

Another area where N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3,4,5,6-tetrachloropyridine-2-carboxamide has shown potential is in the treatment of inflammatory disorders. In vitro and in vivo studies have demonstrated its anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators such as TNF-alpha and IL-6. These findings suggest that this compound could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3,4,5,6-tetrachloropyridine-2-carboxamide have also been extensively studied. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics make it a suitable candidate for further development as an orally administered drug.

Despite its promising therapeutic potential, further research is needed to fully elucidate the mechanisms of action and optimize its pharmacological properties. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects. Preliminary results from these trials have been encouraging and suggest that N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5，4-c]pyridin-2-yl}-3，4，5，6-tetrachloropyridine-2-carboxamide could become a valuable addition to the arsenal of drugs available for treating various diseases.

In conclusion,N-{5-benzyl-4H，5H，6H，7H-[1，3]thiazolo[5，4-c]pyridin-2-yl}-3，4，5，6-tetrachloropyridine-2-carboxamide (CAS No. 926514-24-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.